Cas no 1804091-46-0 (5-Mercapto-1H-benzimidazole-7-carboxylic acid)

• Product Name: 5-Mercapto-1H-benzimidazole-7-carboxylic acid
• CAS No: 1804091-46-0
• MF: C₈H₆N₂O₂S
• MW: 194.210440158844
• CID: 4824901
• Update Time: 2025-06-13

5-Mercapto-1H-benzimidazole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Mercapto-1H-benzimidazole-7-carboxylic acid

• Inchi： 1S/C8H6N2O2S/c11-8(12)5-1-4(13)2-6-7(5)10-3-9-6/h1-3,13H,(H,9,10)(H,11,12)
• InChI Key： ONXCDTYSVLOWIQ-UHFFFAOYSA-N
• SMILES： SC1C=C(C(=O)O)C2=C(C=1)NC=N2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 1.2
• Topological Polar Surface Area: 67

Additional information on 5-Mercapto-1H-benzimidazole-7-carboxylic acid

Recent Advances in the Study of 5-Mercapto-1H-benzimidazole-7-carboxylic acid (CAS: 1804091-46-0) and Its Applications in Chemical Biology and Medicine

The compound 5-Mercapto-1H-benzimidazole-7-carboxylic acid (CAS: 1804091-46-0) has recently emerged as a promising scaffold in medicinal chemistry and chemical biology research. This heterocyclic compound, featuring both a benzimidazole core and a thiol functional group, has demonstrated significant potential in various therapeutic applications. Recent studies have focused on its unique chemical properties, including its ability to act as a versatile building block for drug development and its potential as a metal-chelating agent in biological systems.

In the past two years, several research groups have investigated the synthetic pathways for 5-Mercapto-1H-benzimidazole-7-carboxylic acid derivatives. A 2023 study published in the Journal of Medicinal Chemistry reported an optimized synthetic route with improved yield (78%) and purity (>98%) using microwave-assisted synthesis techniques. The researchers emphasized the compound's stability under physiological conditions, making it particularly suitable for pharmaceutical applications.

The pharmacological potential of this compound has been explored in multiple therapeutic areas. Notably, a 2024 study in Bioorganic Chemistry demonstrated its potent inhibitory activity against carbonic anhydrase isoforms, suggesting potential applications in glaucoma treatment and cancer therapy. The thiol group at position 5 was identified as crucial for this activity, with molecular docking studies revealing strong interactions with the enzyme's active site.

Recent advances in chemical biology have utilized 1804091-46-0 as a key intermediate in the development of PROTACs (Proteolysis Targeting Chimeras). A Nature Chemical Biology publication (2024) described its incorporation into novel E3 ligase binders, showing enhanced degradation efficiency for target proteins. The carboxylic acid moiety proved particularly valuable for conjugation with various linker systems while maintaining biological activity.

In the field of antimicrobial research, derivatives of 5-Mercapto-1H-benzimidazole-7-carboxylic acid have shown remarkable activity against drug-resistant bacterial strains. A 2023 Antimicrobial Agents and Chemotherapy paper reported a series of analogs with MIC values in the low micromolar range against MRSA, with the thiol group playing a critical role in disrupting bacterial redox homeostasis.

The compound's metal-chelating properties have also attracted attention in diagnostic applications. Recent work published in Chemical Communications (2024) demonstrated its utility as a fluorescent probe for zinc ion detection in live cells, with the benzimidazole core providing excellent photostability and the thiol group ensuring selective metal binding.

From a drug development perspective, pharmacokinetic studies of 1804091-46-0 derivatives have shown promising results. A 2024 European Journal of Pharmaceutical Sciences article reported improved oral bioavailability (F = 65%) for ester prodrugs, addressing previous challenges with the carboxylic acid's poor membrane permeability.

Future research directions highlighted in recent literature include the exploration of this scaffold in covalent inhibitor design and its potential in targeted drug delivery systems. The unique combination of a reactive thiol group and a carboxylic acid functionality provides multiple points for structural modification, making 5-Mercapto-1H-benzimidazole-7-carboxylic acid a versatile platform for medicinal chemistry innovation.